Cas no 77627-82-8 (trans-N-(1E)-1,3-Butadien-1-yl-carbamic Acid 2,2,2-Trichloroethyl Ester)

• Product Name: trans-N-(1E)-1,3-Butadien-1-yl-carbamic Acid 2,2,2-Trichloroethyl Ester
• CAS No: 77627-82-8
• MF: C₇H₈Cl₃NO₂
• MW: 244.502919197083
• CID: 983646
• PubChem ID: 12546491
• Update Time: 2025-07-15

trans-N-(1E)-1,3-Butadien-1-yl-carbamic Acid 2,2,2-Trichloroethyl Ester Chemical and Physical Properties

Names and Identifiers

• trans-N-(1E)-1,3-Butadien-1-yl-carbamic Acid 2,2,2-Trichloroethyl Ester
• 2,2,2-trichloroethyl N-[(1E)-buta-1,3-dienyl]carbamate
• TRANS-N-(1E)-1,3-BUTADIEN-1-YL-CARBAMIC ACID 2,2,2-TRICHLOROETHYL ESTER,WHITE SOLID
• 2,2,2-trichloroethyl trans-1,3-butadien-1-yl carbamate
• 2,2,2-Trichloroethyl trans-1,3-Butadiene-1-carbamate
• 2,2,2-TRICHLOROETHYL N-[(1E)-BUTA-1,3-DIEN-1-YL]CARBAMATE
• SCHEMBL14322169
• 77627-82-8
• DTXSID10502080
• 2,2,2-Trichloroethyl (1E)-buta-1,3-dien-1-ylcarbamate
• (E)-1,3-Butadienyl-carbamic Acid 2,2,2-Trichloroethyl Ester

• Inchi： 1S/C7H8Cl3NO2/c1-2-3-4-11-6(12)13-5-7(8,9)10/h2-4H,1,5H2,(H,11,12)/b4-3+
• InChI Key： NERUESRQTJURBD-ONEGZZNKSA-N
• SMILES： ClC(COC(N/C=C/C=C)=O)(Cl)Cl

Computed Properties

• Exact Mass: 242.96200
• Monoisotopic Mass: 242.962062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 41.82000
• LogP: 2.98690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on trans-N-(1E)-1,3-Butadien-1-yl-carbamic Acid 2,2,2-Trichloroethyl Ester

Professional Introduction to trans-N-(1E)-1,3-Butadien-1-yl-carbamic Acid 2,2,2-Trichloroethyl Ester and CAS No. 77627-82-8

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, trans-N-(1E)-1,3-Butadien-1-yl-carbamic Acid 2,2,2-Trichloroethyl Ester, with the CAS number 77627-82-8, has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its 1,3-butadienyl and trichloroethyl ester functional groups, exhibits intriguing chemical behaviors that make it a subject of extensive research in synthetic chemistry and drug development.

The molecular structure of trans-N-(1E)-1,3-Butadien-1-yl-carbamic Acid 2,2,2-Trichloroethyl Ester consists of a conjugated diene system linked to a carbamic acid moiety esterified with a trichloroethyl group. This configuration imparts distinct reactivity and stability, making it a valuable intermediate in organic synthesis. The presence of the trichloroethyl ester group enhances its solubility in various organic solvents, facilitating its use in complex reaction schemes.

In recent years, the pharmaceutical industry has shown increasing interest in compounds containing conjugated diene units due to their ability to participate in diverse chemical transformations. Research has demonstrated that derivatives of butadiene can serve as versatile building blocks for the synthesis of biologically active molecules. Specifically, trans-N-(1E)-1,3-Butadien-1-yl-carbamic Acid 2,2,2-Trichloroethyl Ester has been explored as a precursor in the development of novel therapeutic agents. Its dual functionality allows for selective modifications at both the diene and ester sites, enabling the construction of complex structures with tailored properties.

The utility of this compound extends beyond pharmaceutical applications. In materials science, for instance, derivatives of butadiene have been utilized in the synthesis of polymers and elastomers due to their ability to form stable cross-linked networks. The incorporation of the trichloroethyl ester group into these materials can enhance their thermal stability and mechanical strength. Recent studies have highlighted the potential of such compounds in creating advanced coatings and adhesives with improved performance characteristics.

The synthesis of trans-N-(1E)-1,3-Butadien-1-yl-carbamic Acid 2,2,2-Trichloroethyl Ester involves multi-step organic reactions that require precise control over reaction conditions. The formation of the conjugated diene system is critical and often necessitates the use of specialized catalysts to achieve high yields and selectivity. Additionally, the esterification step must be carefully optimized to ensure regioselectivity and minimize side reactions. Advances in catalytic methods have significantly improved the efficiency of these synthetic routes.

In terms of biological activity, preliminary studies on derivatives of this compound have revealed promising results. The structural motif present in trans-N-(1E)-1,3-Butadien-1-yl-carbamic Acid 2,2,2-Trichloroethyl Ester suggests potential interactions with biological targets such as enzymes and receptors. Researchers are investigating its efficacy as a modulator of various cellular processes. The< strong >trichloroethyl estergroup may play a role in enhancing bioavailability by improving solubility and metabolic stability.

The growing body of research on this compound underscores its significance in both academic and industrial settings. Collaborative efforts between chemists and biologists are essential for unlocking its full potential. By leveraging cutting-edge synthetic techniques and computational methods, scientists can design novel derivatives with enhanced properties for specific applications.

The future prospects for trans-N-(1E)-1,3-Butadien-1-yl-carbamic Acid 2,2,2-Trichloroethyl Ester are vast. As our understanding of its chemical behavior deepens, new opportunities for innovation will emerge. Whether it is in the development of new drugs or advanced materials，this compound represents a cornerstone of modern chemical research.